![molecular formula C17H18Cl2N2O4S2 B2386162 2,4-dichloro-N-(2-(indolin-1-ylsulfonyl)ethyl)-5-methylbenzenesulfonamide CAS No. 1207002-20-7](/img/structure/B2386162.png)
2,4-dichloro-N-(2-(indolin-1-ylsulfonyl)ethyl)-5-methylbenzenesulfonamide
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Overview
Description
2,4-dichloro-N-(2-(indolin-1-ylsulfonyl)ethyl)-5-methylbenzenesulfonamide, commonly known as DIBS, is a sulfonamide-based compound that has gained attention in recent years due to its potential applications in scientific research. DIBS has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
Synthesis and Structural Characterization
The compound of interest is part of a broader category of sulfonamides that have been explored for their potential in drug development, particularly as antagonists in the prevention of human HIV-1 infection. A study focused on the synthesis and structural characterization of related methylbenzenesulfonamide CCR5 antagonists highlights the compound's relevance in the pharmaceutical industry. These compounds, including variants like 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide, have been synthesized and characterized by various analytical techniques, revealing their potential as candidate compounds for drug development (Cheng De-ju, 2015).
Antitubercular Potential
Another facet of research on this compound is its exploration for antitubercular properties. N-[1-Hydrazinyl-3-(1H-indol-3-yl)-1-oxopropan-2-yl]-4-methylbenzenesulfonamide, a similar compound, has been synthesized and tested for its potential as an antitubercular agent against Mycobacterium tuberculosis. The structure and potential inhibitory action of this compound have been supported by mass spectrometry, FT-IR, and NMR spectroscopy, showcasing the compound's potential in addressing tuberculosis (Nikil Purushotham & B. Poojary, 2018).
Mechanism of Action
Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from the lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature . Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization .
properties
IUPAC Name |
2,4-dichloro-N-[2-(2,3-dihydroindol-1-ylsulfonyl)ethyl]-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18Cl2N2O4S2/c1-12-10-17(15(19)11-14(12)18)27(24,25)20-7-9-26(22,23)21-8-6-13-4-2-3-5-16(13)21/h2-5,10-11,20H,6-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVSKWXUHEJICHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCCS(=O)(=O)N2CCC3=CC=CC=C32 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18Cl2N2O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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